Cas no 2138137-00-3 (7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride)

• Product Name: 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride
• CAS No: 2138137-00-3
• MF: C₇H₆FN₃O₂S
• MW: 215.204843044281
• CID: 6383506
• PubChem ID: 165870638
• Update Time: 2024-01-04

7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138137-00-3
• 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride
• EN300-729366

• Inchi： 1S/C7H6FN3O2S/c1-11-3-6(14(8,12)13)5-2-9-4-10-7(5)11/h2-4H,1H3
• InChI Key： AIQKGULYIRFPPV-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C2C1=CN=CN=2)(=O)(=O)F

Computed Properties

• Exact Mass: 215.01647578g/mol
• Monoisotopic Mass: 215.01647578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.2Ų